![molecular formula C17H20N2O4S B4875597 4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide](/img/structure/B4875597.png)
4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide
Overview
Description
4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. Chronic pain is a debilitating condition that affects millions of people worldwide and is often difficult to treat. EMA401 has shown promising results in preclinical and clinical studies and has the potential to revolutionize the treatment of chronic pain.
Mechanism of Action
4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide works by blocking the activity of the angiotensin II type 2 receptor (AT2R). AT2R is involved in the regulation of pain and inflammation, and blocking its activity can reduce pain and inflammation. This compound specifically targets AT2R in sensory neurons, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
This compound has been shown to have minimal off-target effects and is well-tolerated in both animals and humans. The drug has a good safety profile and does not cause significant adverse effects. This compound has also been shown to have a long half-life, which means that it can be administered once daily.
Advantages and Limitations for Lab Experiments
4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide has several advantages for lab experiments. The drug is easy to synthesize and has a good safety profile, making it suitable for use in animal studies. However, this compound is a relatively new drug, and more research is needed to fully understand its mechanism of action and potential limitations.
Future Directions
There are several future directions for research on 4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide. One area of interest is the development of new formulations of the drug that can improve its pharmacokinetic properties. Another area of interest is the investigation of the potential of this compound for the treatment of other chronic pain conditions, such as fibromyalgia and chronic back pain. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential targets for the development of new pain therapies.
Scientific Research Applications
4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide has been extensively studied in preclinical and clinical trials for the treatment of chronic pain. The drug has been shown to be effective in reducing pain in various animal models of chronic pain, including neuropathic pain and inflammatory pain. In clinical trials, this compound has shown promising results in patients with post-herpetic neuralgia and diabetic neuropathy.
Properties
IUPAC Name |
4-[ethyl(methylsulfonyl)amino]-N-(2-methoxyphenyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-4-19(24(3,21)22)14-11-9-13(10-12-14)17(20)18-15-7-5-6-8-16(15)23-2/h5-12H,4H2,1-3H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXYODAIVHHUEFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.